Cas no 176593-36-5 (methyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate
• CAS No: 176593-36-5
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD02159554
• CID: 1082073
• PubChem ID: 3154111
• Update Time: 2025-07-29

methyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-chlorophenyl)isoxazole-3-carboxylate
• Methyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate
• METHYL-5-(4-CHLORO PHENYL) ISOXAZOLE-3-CARBOXYLATE
• AC1MKADG
• HMS1556B17
• MolPort-002-005-201
• STK775639
• STOCK3S-18177
• TimTec1_007783
• Methyl5-(4-chlorophenyl)isoxzole-3-carboxylate
• F2161-0040
• DTXSID20390036
• NCGC00339946-01
• Isoxazole-3-carboxylic acid, 5-(4-chlorophenyl)-, methyl ester
• IDI1_033437
• MFCD02159554
• EN300-234925
• AB01332800-02
• 176593-36-5
• AKOS000570670
• BRD-K83971878-001-02-2
• QDMSFKKRLBUFHN-UHFFFAOYSA-N
• METHYL5-(4-CHLOROPHENYL)ISOXAZOLE-3-CARBOXYLATE
• 3-Isoxazolecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester
• methyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate

• MDL： MFCD02159554
• Inchi： 1S/C11H8ClNO3/c1-15-11(14)9-6-10(16-13-9)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key： QDMSFKKRLBUFHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)OC)=NO1

Computed Properties

• Exact Mass: 237.01934
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 396.3±32.0 °C at 760 mmHg
• Flash Point: 193.5±25.1 °C
• PSA: 52.33
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)